Cas no 102461-06-3 (Cyclohexanamine, N-(3-methyl-2(3H)-benzothiazolylidene)-)

• Product Name: Cyclohexanamine, N-(3-methyl-2(3H)-benzothiazolylidene)-
• CAS No: 102461-06-3
• MF: C₁₄H₁₈N₂S
• MW: 246.371121883392
• CID: 2623345
• PubChem ID: 4437491
• Update Time: 2025-04-21

Cyclohexanamine, N-(3-methyl-2(3H)-benzothiazolylidene)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexylimino-3-methyl-2,3-dihydro-benzthiazol
• Cyclohexanamine, N-(3-methyl-2(3H)-benzothiazolylidene)-
• 102461-06-3
• DTXSID20403291

• Inchi： 1S/C14H18N2S/c1-16-12-9-5-6-10-13(12)17-14(16)15-11-7-3-2-4-8-11/h5-6,9-11H,2-4,7-8H2,1H3/b15-14-
• InChI Key： LREAYWGGLOKSJW-PFONDFGASA-N
• SMILES： S1C2C=CC=CC=2N(C)/C/1=N/C1CCCCC1

Computed Properties

• Exact Mass: 246.11907g/mol
• Monoisotopic Mass: 246.11907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.37g/mol
• XLogP3: 3.9
• Topological Polar Surface Area: 40.9Ų